(E)-methyl 2-((1,3-dimethyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: methyl (2E)-2-[(1,3-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C21H20N4O3S/c1-12-15(11-24(3)23-12)10-16-19(26)25-18(14-8-6-5-7-9-14)17(20(27)28-4)13(2)22-21(25)29-16/h5-11,18H,1-4H3/b16-10+
• InChI Key: IWYXOZZZRGKMJU-MHWRWJLKSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)C(=CC3=CN(N=C3C)C)SC2=N1)C4=CC=CC=C4)C(=O)OC
• Isomeric SMILES: CC1=C(C(N2C(=O)/C(=C\C3=CN(N=C3C)C)/SC2=N1)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol

Description

(E)-methyl 2-((1,3-dimethyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C21H20N4O3S and its molecular weight is 408.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Insights

This compound belongs to a broader class of chemicals known for their complex synthesis processes and structural diversity. Research has explored various reactions and modifications to create derivatives with potential biological applications. For example, the synthesis of pyrimidines and thiazolopyrimidines has been achieved through condensation reactions, highlighting the versatility of these compounds in generating new chemical entities with potentially useful properties (Kappe & Roschger, 1989). Structural modifications lead to changes in supramolecular aggregation, offering insights into their conformational features and the impact of substituents on intermolecular interactions (Nagarajaiah & Begum, 2014).

Biological Activities

The derivatives of thiazolopyrimidines exhibit a range of biological activities, including anticancer, anti-inflammatory, and antibacterial effects. For instance, novel pyrazolopyrimidine derivatives have shown activity as anticancer and anti-5-lipoxygenase agents, indicating their potential in therapeutic applications (Rahmouni et al., 2016). Additionally, some thiazolopyrimidine derivatives have demonstrated moderate anti-inflammatory activity, suggesting their use in treating inflammation-related conditions (Tozkoparan et al., 1999).

Antimicrobial Potential

Several studies have focused on the antimicrobial potential of thiazolopyrimidine derivatives. Compounds containing a sulfonamido moiety, for instance, have been synthesized and found to exhibit significant antibacterial activity, underscoring their potential as antibacterial agents (Azab et al., 2013). This research area is promising for the development of new antimicrobial therapies, addressing the growing concern over antibiotic resistance.